molecular formula C12H17ClN2O B1497714 2-chloro-N,N-dipropylisonicotinamide

2-chloro-N,N-dipropylisonicotinamide

Cat. No. B1497714
M. Wt: 240.73 g/mol
InChI Key: XJTAJPXZSQYWFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-chloro-N,N-dipropylisonicotinamide is a useful research compound. Its molecular formula is C12H17ClN2O and its molecular weight is 240.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N,N-dipropylisonicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N,N-dipropylisonicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-chloro-N,N-dipropylisonicotinamide

Molecular Formula

C12H17ClN2O

Molecular Weight

240.73 g/mol

IUPAC Name

2-chloro-N,N-dipropylpyridine-4-carboxamide

InChI

InChI=1S/C12H17ClN2O/c1-3-7-15(8-4-2)12(16)10-5-6-14-11(13)9-10/h5-6,9H,3-4,7-8H2,1-2H3

InChI Key

XJTAJPXZSQYWFS-UHFFFAOYSA-N

Canonical SMILES

CCCN(CCC)C(=O)C1=CC(=NC=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Stir a solution of 2-chloroisonicotinic acid (1.0 g, 6.3 mmol), 1-hydroxybenzotriazole (850 mg, 6.3 mmol), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (1.21 g, 6.3 mmol), dipropyl amine (862 μL, 6.3 mmol), and triethylamine (1.75 mL, 12.6 mmol) in dichloromethane (63 mL) at room temperature over the weekend. Wash the solution with 0.1 N citric acid (2×50 mL), saturated aqueous sodium bicarbonate (50 mL), saturated aqueous sodium chloride (50 mL), dry (sodium sulfate), concentrate and purify (silica gel chromatography, eluting with 10:90 to 20:80 ethyl acetate:hexanes) to give the title compound (1.16 g, 76%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
850 mg
Type
reactant
Reaction Step One
Quantity
1.21 g
Type
reactant
Reaction Step One
Quantity
862 μL
Type
reactant
Reaction Step One
Quantity
1.75 mL
Type
reactant
Reaction Step One
Quantity
63 mL
Type
solvent
Reaction Step One
Yield
76%

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